2,5-Dichloro-N-methyl-3-thiophenesulfonamide

• CAS No.: 56946-84-0
• Molecular Formula: C5H5Cl2NO2S2
• Molecular Weight: 246.1 g/mol
• IUPAC Name: 2,5-dichloro-N-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C5H5Cl2NO2S2/c1-8-12(9,10)3-2-4(6)11-5(3)7/h2,8H,1H3
• InChI Key: DXJQHGVGUCGFFW-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(SC(=C1)Cl)Cl

Description

2,5-Dichloro-N-methyl-3-thiophenesulfonamide is a useful research compound. Its molecular formula is C5H5Cl2NO2S2 and its molecular weight is 246.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3500 ml. of absolute chloroform are placed in a 4 liter volume flask and 533 g. of 2,5-dichlorothiophene-3-sulfonic acid chloride are dissolved therein. Dry methylamine is passed in at 20° with stirring until the solution gives a basic reaction with moistened indicator paper. The solution is stirred for an additional 11/2 hours at room temperature, then extracted several times with 0.5 N HCl in a separating funnel, dried with anhydrous sodium sulfate, and finally concentrated by evaporation in vacuo. The oil thus obtained is placed in a low temperature container, where it crystallizes. The product thus obtained is purified by recrystallization from 1500 ml. of carbon tetrachloride, is dried in a vacuum drying cabinet at 40° and 2,5-dichlorothiophene-3-sulfonic acid methylamide having a melting point of 59°-61° is obtained.